Cas no 1603172-78-6 (3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylpyrrolidin-3-ol)

• Product Name: 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylpyrrolidin-3-ol
• CAS No: 1603172-78-6
• MF: C₁₀H₁₆ClN₃O
• MW: 229.706541061401
• CID: 6022664
• PubChem ID: 116067639
• Update Time: 2025-05-26

3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylpyrrolidin-3-ol
• EN300-1986344
• 3-[(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl]pyrrolidin-3-ol
• 1603172-78-6

• Inchi： 1S/C10H16ClN3O/c1-7-8(9(11)14(2)13-7)5-10(15)3-4-12-6-10/h12,15H,3-6H2,1-2H3
• InChI Key： CDGHNTPNMDZMOL-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)CC1(CNCC1)O

Computed Properties

• Exact Mass: 229.0981898g/mol
• Monoisotopic Mass: 229.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 50.1Ų

Additional information on 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylpyrrolidin-3-ol

Introduction to 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylpyrrolidin-3-ol (CAS No. 1603172-78-6) and Its Emerging Applications in Chemical Biology

The compound 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylpyrrolidin-3-ol, identified by its CAS number 1603172-78-6, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic derivative combines the structural motifs of pyrazole and pyrrolidine, two scaffolds widely recognized for their biological activity and versatility in drug design. The presence of a 5-chloro substituent on the pyrazole ring and a methylpyrrolidinyl side chain introduces unique electronic and steric properties, making this compound a compelling candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of small molecules targeting complex biological pathways. Among these, compounds featuring nitrogen-containing heterocycles have garnered particular attention due to their ability to interact with biological targets in highly specific manners. The pyrazole core, for instance, is a privileged scaffold found in numerous approved drugs, including antivirals, antifungals, and anticancer agents. Its 1,3-dimethyl substitution enhances its metabolic stability while maintaining favorable pharmacokinetic profiles.

The 5-chloro group in the pyrazole ring serves as a key pharmacophore, modulating both lipophilicity and electronic properties through halogen bonding interactions. This feature has been exploited in various drug candidates to improve binding affinity to protein targets. Similarly, the methylpyrrolidinyl moiety contributes to the molecule's overall solubility and bioavailability, while the pyrrolidin-3-ol functional group introduces hydrogen bonding capabilities, crucial for receptor binding. Together, these structural elements create a molecular framework that is both structurally diverse and biologically relevant.

Recent advancements in computational chemistry have enabled more efficient screening of novel compounds like 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylpyrrolidin-3-ol. Molecular docking studies have suggested potential interactions with enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are implicated in various diseases, including arthritis and cancer, making them attractive therapeutic targets. The compound's ability to modulate their activity could open new avenues for treating chronic inflammatory conditions.

Moreover, the growing interest in kinase inhibitors has positioned heterocyclic compounds as promising candidates for oncology research. The pyrazole-pyrrolidine hybrid structure of this molecule bears resemblance to known kinase inhibitors that exploit similar scaffolds to disrupt aberrant signaling pathways in cancer cells. Preliminary experiments have shown that derivatives of this compound exhibit inhibitory effects on certain tyrosine kinases, suggesting its utility as a lead structure for further optimization.

The synthesis of 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylpyrrolidin-3-ol involves multi-step organic transformations that highlight the synthetic versatility of pyrazole derivatives. Key steps include nucleophilic substitution reactions to introduce the chloro substituent followed by formylation at the 4-position of the pyrazole ring. Subsequent functionalization with the pyrrolidinyl group via reductive amination or nucleophilic addition completes the molecular architecture. These synthetic strategies underscore the compound's accessibility for medicinal chemists seeking to explore its pharmacological potential.

In vitro studies have begun to unravel the mechanistic aspects of this compound's biological activity. Initial assays suggest that it exhibits moderate affinity for certain G protein-coupled receptors (GPCRs), which play critical roles in neurotransmission and endocrine signaling. The interaction with these receptors may lead to novel therapeutic effects in neurological disorders or metabolic diseases. Additionally, its ability to cross cell membranes due to its optimized lipophilicity makes it an attractive candidate for intracellular targeting.

The role of computational modeling has been instrumental in predicting the ADME (Absorption, Distribution, Metabolism, Excretion) properties of 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylpyrrolidin-3-ol. Virtual screening algorithms have identified potential metabolic pathways that may influence its bioavailability and clearance rates. These insights are valuable for guiding structural modifications aimed at improving pharmacokinetic profiles while maintaining biological efficacy.

As research progresses, collaborations between academia and industry are expected to accelerate the development pipeline for this class of compounds. The integration of high-throughput screening technologies with machine learning models will further enhance the discovery process by rapidly identifying analogs with enhanced potency or selectivity. Such innovations align with broader trends toward precision medicine, where tailored therapeutics address individual patient needs based on genetic or molecular profiles.

The environmental impact of drug development is another consideration that influences compound design strategies today. Efforts are underway to minimize waste generation during synthesis while employing greener solvents and catalytic methods where possible. The synthesis route for 1603172-78-6, if optimized using continuous flow chemistry or biocatalysis techniques instead of traditional batch processes could significantly reduce its ecological footprint.

In conclusion,3-(5-chloro-l,l-dimethyl-lH-pyrazol-l4-ylmethylpyrrolidin-l 30l (CAS No: l60s17s2-s8) stands as an exemplary representative of modern medicinal chemistry innovation。 Its unique structural features coupled with promising preclinical data position it as a valuable scaffold for further exploration。 As research continues across multiple disciplines—computational biology、 synthetic chemistry、and pharmacology—this compound will likely contribute significantly toward addressing unmet medical needs through targeted small-molecule intervention。